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Compound of Interest

Compound Name: (2S,3R)-LP99

Cat. No.: B15571067

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for utilizing (2S,3R)-LP99 and its active enantiomer,

(2R,3S)-LP99, in experiments. Below you will find troubleshooting guides and frequently asked

questions to ensure the successful application of these compounds.

Frequently Asked Questions (FAQs)
Q1: What is LP99 and what is its mechanism of action?

A1: LP99 is the first selective inhibitor of the bromodomains of BRD7 and BRD9, which are

components of the human SWI/SNF chromatin-remodeling complexes.[1][2][3][4] The active

enantiomer, (2R,3S)-LP99, binds to the acetyl-lysine binding pocket of these bromodomains,

thereby disrupting their interaction with acetylated histones.[1][5] This inhibition allows for the

study of the roles of BRD7 and BRD9 in gene regulation and cellular processes.[1][2]

Q2: What is the difference between (2S,3R)-LP99 and (2R,3S)-LP99?

A2: (2R,3S)-LP99 is the potent, active enantiomer that selectively inhibits BRD7 and BRD9.[5]

In contrast, (2S,3R)-LP99 is the inactive enantiomer and serves as a crucial negative control

for experiments.[5] It is essential to use (2S,3R)-LP99 alongside the active compound to
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demonstrate that the observed biological effects are due to the specific inhibition of BRD7/9

and not off-target effects of the chemical scaffold.[5]

Q3: What are the typical concentration ranges for using (2R,3S)-LP99 in cell-based assays?

A3: The effective concentration of (2R,3S)-LP99 can vary depending on the cell type and the

specific assay. However, based on published data, a good starting point for most cell-based

assays is in the low micromolar range. For instance, disruption of BRD9 interaction with

chromatin was observed at a concentration of 0.8 µM in a Fluorescence Recovery After

Photobleaching (FRAP) assay.[2][6] Cellular IC50 values are also reported to be in the low

micromolar range.[1][6] It is always recommended to perform a dose-response experiment to

determine the optimal concentration for your specific experimental setup.

Q4: Is (2R,3S)-LP99 toxic to cells?

A4: (2R,3S)-LP99 has been shown to be non-toxic to U2OS cells at concentrations up to 33 µM

for as long as 72 hours.[6] However, cytotoxicity can be cell-line dependent. It is advisable to

perform a cytotoxicity assay (e.g., MTT or CellTiter-Glo) with your specific cell line to determine

a non-toxic working concentration range.

Q5: How should I prepare and store LP99?

A5: LP99 is typically supplied as a solid. For experimental use, it should be dissolved in a

suitable solvent such as DMSO to create a stock solution. For example, a 10 mM stock solution

in DMSO is commonly used.[6] Store the stock solution at -20°C or -80°C for long-term stability.

Avoid repeated freeze-thaw cycles. When preparing working solutions, dilute the stock in your

cell culture medium to the desired final concentration. Ensure the final DMSO concentration in

your experiment is low (typically ≤ 0.1%) to avoid solvent-induced artifacts.
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Issue Possible Cause Recommended Solution

No or low activity of (2R,3S)-

LP99

1. Incorrect enantiomer used:

You may be using the inactive

(2S,3R)-LP99 enantiomer. 2.

Suboptimal concentration: The

concentration of (2R,3S)-LP99

may be too low for your cell

line or assay. 3. Compound

degradation: The compound

may have degraded due to

improper storage or handling.

4. Cell line insensitivity: The

chosen cell line may not be

sensitive to BRD7/9 inhibition.

1. Verify that you are using the

active (2R,3S)-LP99

enantiomer. 2. Perform a dose-

response experiment with a

wider concentration range

(e.g., 0.1 µM to 20 µM). 3.

Prepare fresh dilutions from a

new stock of the compound.

Ensure proper storage at

-20°C or -80°C. 4. Confirm that

your cell line expresses BRD7

and BRD9 and that the

pathway you are studying is

dependent on their activity.

High background or off-target

effects

1. High concentration of

(2R,3S)-LP99: Using an

excessively high concentration

can lead to non-specific

effects. 2. Solvent effects: The

concentration of the solvent

(e.g., DMSO) may be too high.

1. Lower the concentration of

(2R,3S)-LP99. 2. Crucially,

include the inactive (2S,3R)-

LP99 enantiomer as a

negative control. This will help

differentiate specific on-target

effects from non-specific

effects of the chemical

scaffold. 3. Ensure the final

solvent concentration is

consistent across all

experimental conditions and is

at a non-toxic level (e.g., ≤

0.1% DMSO).

Inconsistent results between

experiments

1. Variability in cell culture:

Differences in cell passage

number, confluency, or health

can affect results. 2.

Inconsistent compound

preparation: Errors in

preparing stock or working

1. Maintain consistent cell

culture practices. Use cells

within a defined passage

number range and ensure

similar confluency at the start

of each experiment. 2. Prepare

fresh dilutions for each
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solutions. 3. Variability in assay

conditions: Minor changes in

incubation times or reagent

concentrations.

experiment from a validated

stock solution. 3. Standardize

all assay protocols and ensure

consistent execution.

Quantitative Data Summary
The following tables summarize the key quantitative data for the active enantiomer, (2R,3S)-

LP99.

Table 1: In Vitro Binding Affinity

Target Method Kd

BRD9
Isothermal Titration

Calorimetry (ITC)
99 nM[2][5][6][7]

BRD7
Isothermal Titration

Calorimetry (ITC)
909 nM[7]

Table 2: Cellular Activity and Toxicity

Assay Cell Line Parameter Concentration

Disruption of BRD9-

Chromatin Interaction
- - 0.8 µM[2][6]

Inhibition of BRD7/9-

Histone H3.3/H4

Interaction

HEK293 IC50
Low micromolar

range[1][6]

Cytotoxicity U2OS
Non-toxic

concentration
< 33 µM (up to 72h)[6]

IL-6 Secretion

Inhibition
THP-1

Dose-dependent

inhibition
-
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Protocol 1: General Cell Treatment with (2R,3S)-LP99

Cell Seeding: Plate your cells of interest at a density appropriate for your specific assay and

allow them to adhere overnight.

Compound Preparation:

Prepare a 10 mM stock solution of (2R,3S)-LP99 and the negative control (2S,3R)-LP99 in

DMSO.

On the day of the experiment, prepare serial dilutions of the stock solutions in pre-warmed

complete cell culture medium to achieve the desired final concentrations. Remember to

also prepare a vehicle control (e.g., 0.1% DMSO in medium).

Cell Treatment:

Remove the old medium from the cells.

Add the medium containing the different concentrations of (2R,3S)-LP99, (2S,3R)-LP99,

or the vehicle control to the respective wells.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a

5% CO2 incubator.

Downstream Analysis: Following incubation, proceed with your specific downstream assay

(e.g., cell viability assay, gene expression analysis, protein analysis).

Protocol 2: IL-6 Secretion Assay in THP-1 Cells

Cell Seeding: Seed THP-1 monocytic cells in a multi-well plate at a suitable density.

Compound Pre-treatment: Pre-treat the cells with various concentrations of (2R,3S)-LP99,

the (2S,3R)-LP99 negative control, or a vehicle control for 1-2 hours.

Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce pro-inflammatory

cytokine production.

Incubation: Incubate the cells for a specified period (e.g., 24 hours).
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Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and carefully

collect the supernatant.

ELISA: Quantify the concentration of IL-6 in the supernatant using a commercially available

ELISA kit, following the manufacturer's instructions.[2]
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Caption: Mechanism of action of (2R,3S)-LP99.
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Problem: No or Low Activity

Are you using (2R,3S)-LP99?

Have you performed a dose-response?

Yes

Solution: Use the active (2R,3S) enantiomer.

No

Did you include the (2S,3R)-LP99 control?

Yes

Solution: Optimize concentration.

No

Solution: Use the inactive control to confirm on-target effects.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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